Cas no 2098121-95-8 ((1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2098121-95-8
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5729002
• PubChem ID: 121208519
• Update Time: 2025-10-29

(1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026717919
• F2157-0077
• (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• 2098121-95-8
• 1H-1,2,3-Triazole-4-methanol, 1-[1-(3-methylbutyl)-3-azetidinyl]-

• Inchi： 1S/C11H20N4O/c1-9(2)3-4-14-6-11(7-14)15-5-10(8-16)12-13-15/h5,9,11,16H,3-4,6-8H2,1-2H3
• InChI Key： GMIULQTVQVPZBD-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2CN(CCC(C)C)C2)N=N1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 378.5±52.0 °C(Predicted)
• pka: 12.99±0.10(Predicted)

Additional information on (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

The Compound CAS No 2098121-95-8: (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

The compound with CAS No 2098121-95-8, known as (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring system with an isopentylazetidine moiety, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its triazole core is known to exhibit interesting biological activities, including anti-inflammatory and antioxidant properties. The presence of the isopentylazetidine group further enhances its chemical versatility, allowing for potential interactions with various biological targets such as enzymes and receptors.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have developed efficient methods to construct the triazole ring system using click chemistry principles, which has significantly streamlined its production process. The incorporation of the isopentylazetidine group has been achieved through a combination of nucleophilic substitution and cyclization reactions, ensuring high yields and purity.

From a structural standpoint, the compound's triazole ring provides a rigid framework that can be further modified to explore its pharmacokinetic properties. The methanol group at the 4-position of the triazole ring introduces hydrophilicity, which may influence its solubility and bioavailability. This feature makes it an attractive scaffold for drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological systems. Molecular docking studies have revealed potential binding affinities with key proteins involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers, which could be utilized in the development of advanced sensors and electronic devices.

The compound's stability under various conditions has also been extensively studied. Research indicates that it exhibits good thermal stability and resistance to oxidation, making it suitable for long-term storage and use in diverse environmental conditions.

In conclusion, CAS No 2098121-95-8 represents a versatile and innovative molecule with wide-ranging applications in both therapeutic and materials science domains. As research continues to uncover its full potential, this compound stands at the forefront of cutting-edge scientific advancements.